molecular formula C10H14O B3058101 2-(3,4-Dimethylphenyl)ethanol CAS No. 87776-80-5

2-(3,4-Dimethylphenyl)ethanol

Cat. No.: B3058101
CAS No.: 87776-80-5
M. Wt: 150.22 g/mol
InChI Key: WJOJFYXMOJHANU-UHFFFAOYSA-N
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Description

2-(3,4-Dimethylphenyl)ethanol is a useful research compound. Its molecular formula is C10H14O and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

87776-80-5

Molecular Formula

C10H14O

Molecular Weight

150.22 g/mol

IUPAC Name

2-(3,4-dimethylphenyl)ethanol

InChI

InChI=1S/C10H14O/c1-8-3-4-10(5-6-11)7-9(8)2/h3-4,7,11H,5-6H2,1-2H3

InChI Key

WJOJFYXMOJHANU-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)CCO)C

Canonical SMILES

CC1=C(C=C(C=C1)CCO)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminium hydride (0.4 g) was added in portions to a solution of methyl 3,4-dimethylphenylacetate (3.0 g--see Preparation 16) in anhydrous diethyl ether (50 ml). When the addition was complete, the mixture was heated under reflux for 1 hour then allowed to stand at room temperature for 16 hours. Water (0.5 ml) was carefully added dropwise followed by 15% aqueous sodium hydroxide (0.5 ml) and finally more water (2 ml). The resulting solid precipitate was filtered off and washed with diethyl ether (3×20 ml). The filtrate and washings were combined, dried (MgSO4) and concentrated in vacuo to give the title compound as a colourless oil which was used directly--see Preparation 18).
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0.4 g
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3 g
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50 mL
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0.5 mL
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0.5 mL
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2 mL
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